Cas no 630096-59-2 (1-Octyne-3,5-diol, 4,7-dimethyl-, (3R,4S,5R)-)

• Product Name: 1-Octyne-3,5-diol, 4,7-dimethyl-, (3R,4S,5R)-
• CAS No: 630096-59-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1648843
• Update Time: 2024-09-12

1-Octyne-3,5-diol, 4,7-dimethyl-, (3R,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1-Octyne-3,5-diol, 4,7-dimethyl-, (3R,4S,5R)-

• Inchi： 1S/C10H18O2/c1-5-9(11)8(4)10(12)6-7(2)3/h1,7-12H,6H2,2-4H3/t8-,9+,10-/m1/s1
• InChI Key： OWOMMSUWHUGACI-KXUCPTDWSA-N
• SMILES： C#C[C@H](O)[C@@H](C)[C@H](O)CC(C)C

Computed Properties

• Exact Mass: 170.13074

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±20.0 °C(Predicted)
• PSA: 40.46
• pka: 12.89±0.20(Predicted)